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Compound of Interest

Compound Name:
(2-AMINOETHYL)(2-

METHOXYETHYL)AMINE

CAS No.: 19815-35-1

Cat. No.: B3249836

Get Quote

Chemical Profile & Disambiguation
Crucial Distinction: Do not confuse this molecule with Bis(2-methoxyethyl)amine (CAS 111-95-

5), which is a secondary amine with no cross-linking capability in standard epoxy systems.
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Property Specification

Chemical Name N-(2-Methoxyethyl)-1,2-ethanediamine

Common Name (2-Aminoethyl)(2-methoxyethyl)amine

CAS Number 19815-35-1

Molecular Formula

Molecular Weight 118.18 g/mol

Structure

Functional Groups

1 × Primary Amine (

), 1 × Secondary Amine (

), 1 × Ether (

)

Active Hydrogens 3 (2 from Primary, 1 from Secondary)

Amine Value ~950 mg KOH/g (Theoretical)

Mechanism of Action
This molecule functions as a cross-linker primarily through Nucleophilic Addition. Its asymmetry

allows for tunable reactivity profiles depending on the electrophile (e.g., Epoxide vs.

Isocyanate).

A. Epoxy Curing (Cross-Linking)
In epoxy systems, the molecule acts as a Latent-Like Curing Agent.

Primary Amine Attack: The

group reacts rapidly with two epoxide rings.

Secondary Amine Attack: The

group reacts more slowly with a third epoxide ring.
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Result: A 3-dimensional thermoset network. The methoxyethyl tail remains pendant, acting

as an internal plasticizer to improve impact resistance and reduce brittleness.

B. Polymer Chain Extension (Linear Growth)
In polyurethane/polyurea synthesis (reacting with diisocyanates), the molecule acts as a Chain

Extender.

Functionality = 2: The primary and secondary amines both react with isocyanates to form

urea linkages.

Result: Linear polymer growth with hydrophilic ether side chains.
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Figure 1: Reaction pathways for Epoxy (Cross-linking) vs. Isocyanate (Chain Extension).

Protocol A: Epoxy Resin Curing Agent[2]
Objective: Use (2-Aminoethyl)(2-methoxyethyl)amine to cure a standard Bisphenol-A

(DGEBA) epoxy resin, creating a flexible, impact-resistant coating.

Materials
Resin: DGEBA Epoxy (e.g., Epon 828 or equivalent), EEW ≈ 190 g/eq.

Cross-Linker: (2-Aminoethyl)(2-methoxyethyl)amine (CAS 19815-35-1).[1]

Solvent (Optional): Benzyl alcohol (accelerator/plasticizer).
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Calculations (The "Self-Validating" Step)
To ensure complete cross-linking, you must calculate the Amine Hydrogen Equivalent Weight

(AHEW).

Calculate AHEW:

Calculate PHR (Parts per Hundred Resin):

Result: You need 20.7 g of cross-linker for every 100 g of epoxy resin.

Experimental Workflow
Preparation:

Weigh 100.0 g of DGEBA epoxy resin into a mixing cup.

Weigh 20.7 g of (2-Aminoethyl)(2-methoxyethyl)amine.

Note: If lower viscosity is required, heat the resin to 40°C before adding the amine.

Mixing:

Add the amine to the resin slowly while stirring.

Mix thoroughly for 3 minutes, scraping the sides and bottom.

Degassing: Vacuum degas at 25 inHg for 5-10 minutes to remove entrapped air bubbles.

Curing Cycle:

Stage 1 (Gelation): Allow to sit at Room Temperature (25°C) for 2–4 hours. The mixture

will gel.

Stage 2 (Full Cure): Post-cure at 60°C for 4 hours or 80°C for 2 hours.

Why Post-Cure? The secondary amine is less reactive.[2] Heat is required to drive the

reaction to 100% conversion and maximize
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.

Validation:

Measure

via DSC (Differential Scanning Calorimetry). Expected

should be lower than EDA-cured systems (due to the ether tail), typically around 80–
100°C, indicating improved flexibility.

Protocol B: Synthesis of Hydrophilic Linkers
(Bioconjugation)
Objective: Use the molecule to create a linker with a "stealth" methoxy tail, often used to modify

surfaces or drug carriers to reduce non-specific binding.

Rationale
The primary amine is significantly more nucleophilic than the secondary amine (approx. 10x

faster reaction rate with esters). We exploit this to attach the molecule to a surface/polymer via

the primary amine, leaving the secondary amine available for a second step or leaving the

methoxy tail as a hydrophilic brush.

Workflow: Carbodiimide Coupling to Carboxylated
Surface

Activation:

Dissolve Carboxyl-functionalized polymer/nanoparticle in MES buffer (pH 6.0).

Add EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-

Hydroxysuccinimide) in 10-fold molar excess relative to -COOH groups.

Incubate for 15 minutes at Room Temperature.

Conjugation (Cross-linking):
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Adjust pH to 7.2–7.5 using PBS.

Add (2-Aminoethyl)(2-methoxyethyl)amine (5-fold molar excess).

Critical Step: The excess ensures the primary amine reacts with the activated ester,

preventing the molecule from "looping" back and reacting with both amines on the same

particle (unless cross-linking between particles is desired).

Incubate for 2 hours.

Purification:

Dialyze or centrifuge to remove unreacted amine.

Result:

A surface modified with

.

The secondary amine remains available for further functionalization (e.g., reaction with an

isothiocyanate probe), or the methoxy group acts as a mini-PEG spacer.

Safety & Handling
Hazards: Like most aliphatic amines, this molecule is Corrosive (Skin/Eye) and a Sensitizer.

PPE: Wear nitrile gloves, safety goggles, and work in a fume hood.

Storage: Store under nitrogen or argon. Amines absorb

from the air to form carbamates (white crust), which deactivates the cross-linker.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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